Cas no 406719-76-4 (Methyl 4-cyano-2-methoxybenzoate)
406719-76-4 structure
Product Name:Methyl 4-cyano-2-methoxybenzoate
CAS No:406719-76-4
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD18399095
CID:2109491
Update Time:2025-04-21
Methyl 4-cyano-2-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-cyano-2-methoxybenzoate
- JFCISGMVSHCQBL-UHFFFAOYSA-N
- NE34618
- AK204971
- 4-Cyano-2-methoxy-benzoic acid methyl ester
- Benzoic acid, 4-cyano-2-methoxy-, methyl ester
- ETHYL 2,3-DIHYDRO-2-OXO-3-BENZOXAZOLECARBOXYLATE
- Methyl 4-cyano-2-methoxybenzoate
-
- MDL: MFCD18399095
- Inchi: 1S/C10H9NO3/c1-13-9-5-7(6-11)3-4-8(9)10(12)14-2/h3-5H,1-2H3
- InChI Key: JFCISGMVSHCQBL-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C#N)C=CC=1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 255
- XLogP3: 1.8
- Topological Polar Surface Area: 59.3
Methyl 4-cyano-2-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM252807-1g |
Methyl 4-cyano-2-methoxybenzoate |
406719-76-4 | 95% | 1g |
$122 | 2021-06-16 | |
| Chemenu | CM252807-5g |
Methyl 4-cyano-2-methoxybenzoate |
406719-76-4 | 95% | 5g |
$327 | 2021-06-16 | |
| Chemenu | CM252807-10g |
Methyl 4-cyano-2-methoxybenzoate |
406719-76-4 | 95% | 10g |
$524 | 2021-06-16 | |
| Chemenu | CM252807-25g |
Methyl 4-cyano-2-methoxybenzoate |
406719-76-4 | 95% | 25g |
$1047 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LK431-200mg |
Methyl 4-cyano-2-methoxybenzoate |
406719-76-4 | 97% | 200mg |
196.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LK431-5g |
Methyl 4-cyano-2-methoxybenzoate |
406719-76-4 | 97% | 5g |
2476.0CNY | 2021-07-12 | |
| TRC | M294241-100mg |
methyl 4-cyano-2-methoxybenzoate |
406719-76-4 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M294241-500mg |
methyl 4-cyano-2-methoxybenzoate |
406719-76-4 | 500mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M294241-1g |
methyl 4-cyano-2-methoxybenzoate |
406719-76-4 | 1g |
$ 435.00 | 2022-06-04 | ||
| Apollo Scientific | OR400406-1g |
Methyl 4-cyano-2-methoxybenzoate |
406719-76-4 | 95+% | 1g |
£114.00 | 2024-05-22 |
Methyl 4-cyano-2-methoxybenzoate Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
406719-76-4 (Methyl 4-cyano-2-methoxybenzoate) Related Products
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